Cas no 917-70-4 (lanthanum acetate)

• Product name: lanthanum acetate
• CAS No: 917-70-4
• MF: C₂H₄LaO₂
• MW: 198.957463264465
• CID: 83191
• PubChem ID: 13511

lanthanum acetate Chemical and Physical Properties

Names and Identifiers

• lanthanum acetate
• -LANTHANUM(III) ACETATE
• LANTHANUM(+3)ACETATE
• Acetic acid,lanthanum(3+) salt (3:1)
• acetic acid, lanthanum salt
• lanthanacetat
• lanthanum triacetate
• Acetic acid,lanthanumsalt
• Lanthanumacetate
• Acetic acid, lanthanum(3+) salt (8CI, 9CI)
• Lanthanum acetate (6CI, 7CI)
• Lanthanum acetate (La(OAc)3)
• Lanthanum(3+) acetate
• Lanthanum(III) acetate
• 917-70-4
• Acetic acid, lanthanum salt (1:?)
• lanthanum(3+);triacetate
• Q15730269
• Lanthanum triacetate hydrate
• ACETIC ACID, LANTHANUM(3+) SALT
• NSC 112211
• Acetic acid, lanthanum(3+) salt (3:1)
• Lanthanacetat [German]
• EC 213-034-8
• DTXSID7061275
• NSC-112211
• G91Y2QLF3J
• NS00079816
• 10086-51-8
• UNII-G91Y2QLF3J
• EINECS 213-034-8

• Inchi： 1S/C2H4O2.La/c1-2(3)4;/h1H3,(H,3,4);
• InChI Key： OPLYJBURBHOMOC-UHFFFAOYSA-N
• SMILES： [La].O=C(C)O

Computed Properties

• Exact Mass: 315.946
• Monoisotopic Mass: 315.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless or white crystals, hygroscopic.
• Density: 1.640
• Melting Point: 110°C
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: 117.1 °C at 760 mmHg
• PSA: 37.30000
• LogP: 0.09090
• Solubility: Soluble in water.

Additional information on lanthanum acetate

Lanthanum Acetate (CAS No. 917-70-4): Properties, Applications, and Market Insights

Lanthanum acetate (CAS No. 917-70-4) is a rare earth compound with significant industrial and research applications. As a derivative of lanthanum, this acetate salt is widely used in catalysis, materials science, and advanced technologies. Its unique chemical properties make it valuable in fields like water treatment, ceramics, and phosphors. This article explores the key aspects of lanthanum acetate hydrate, its synthesis, and growing demand in sustainable technologies.

The molecular formula of lanthanum(III) acetate is La(CH₃COO)₃, typically found as a hydrated form. Its solubility in water and organic solvents makes it versatile for chemical processes. Researchers value its role as a precursor material for producing high-purity lanthanum oxide, which is crucial for optical glass and electronic components. Recent studies highlight its potential in carbon capture technologies, aligning with global climate change mitigation efforts.

In industrial applications, lanthanum acetate powder serves as an effective catalyst in organic synthesis reactions. The compound's ability to promote selective oxidation processes makes it valuable for pharmaceutical intermediates production. Manufacturers also utilize its thermal stability when developing high-performance ceramics with enhanced mechanical properties. The growing electric vehicle battery sector has increased demand for rare earth compounds like lanthanum salts for energy storage materials.

The global market for lanthanum compounds shows steady growth, driven by advancements in renewable energy technologies. As industries seek eco-friendly alternatives, lanthanum acetate solutions gain attention for wastewater purification systems. The compound's capacity to remove phosphate contaminants makes it particularly valuable for environmental remediation projects. Market analysts project increased adoption in smart material development and nanotechnology applications.

Quality standards for high purity lanthanum acetate require careful control of heavy metal impurities and particle size distribution. Suppliers typically provide technical specifications including assay percentage, pH range, and loss on drying parameters. Researchers working with lanthanum acetate in experiments should consider its hygroscopic nature and store it in airtight containers to maintain stability.

Emerging applications in biomedical engineering demonstrate the compound's potential for medical imaging contrast agents and drug delivery systems. The lanthanum ion's unique electronic configuration enables development of luminescent materials for diagnostic tools. These innovative uses complement traditional roles in glass polishing and catalysis processes, showcasing the material's versatility.

Environmental considerations for lanthanum acetate production focus on sustainable sourcing of rare earth elements. The industry increasingly adopts recycling processes for end-of-life products containing lanthanum compounds. These practices address concerns about resource depletion while supporting the circular economy model in advanced material manufacturing.

Technical questions frequently searched about lanthanum acetate uses include its role in hydrogen storage materials and solid oxide fuel cells. The compound's coordination chemistry properties make it interesting for developing molecular sensors. Current research explores its potential in next-generation displays and quantum dot technologies, areas experiencing rapid technological advancement.

For laboratories and industrial users, proper handling of lanthanum acetate hydrate requires understanding its material safety data sheet information. While not classified as hazardous under normal conditions, standard laboratory precautions should be followed. The compound's thermal decomposition characteristics are particularly important for materials processing applications at elevated temperatures.

The future outlook for lanthanum acetate 917-70-4 remains positive as new applications emerge in green chemistry and energy transition technologies. Its combination of chemical stability and functional versatility ensures continued relevance across multiple industries. As sustainable development goals drive innovation, lanthanum-based materials will likely play an expanding role in high-tech solutions for environmental and industrial challenges.